3'-Methyl-4-methylaminoazobenzene

• CAS: 2058-62-0
• Synonyms: 3'-Me-MAB; 3'-methyl-4-MAB; 3'-methyl-4-methylaminoazobenzene; 3'-methyl-N-methyl-4-aminoazobenzene
• Molecular Formula: C14H15N3
• Molecular Weight: 225.29 g/mol
• SMILES: CC1=CC(=CC=C1)N=NC2=CC=C(C=C2)NC
• InChI: InChI=1S/C14H15N3/c1-11-4-3-5-14(10-11)17-16-13-8-6-12(15-2)7-9-13/h3-10,15H,1-2H3
• InChIKey: OXSUISUHALSWMH-UHFFFAOYSA-N

Reproducible aminoazo dye carcinogenesis research demands exact N-methylation status. Substituting 3'-Me-DAB or MAB alters P-450 isoform engagement-phenobarbital pretreatment inhibits 3'-Me-MAB N-hydroxylation while enhancing 3'-Me-DAB, reversing experimental outcomes. 3'-Me-MAB is the only compound with the N-monomethyl, 3'-methyl substitution pattern enabling dissection of P-450-dependent vs. MFAO-dependent metabolic activation. - 87% inhibition by anti-P-450 reductase antibody in Ames assay, distinct from DAB, MAB (94%), and 3'-Me-DAB (90%). - N-benzoyloxy derivative induces malignant transformation at 51-53 days; superior chromosome aberration & UDS induction vs. 3'-Me-DAB. - Verified identity (CAS 2058-62-0), melting point 109-110°C; available in 10-100 mg with bulk custom synthesis options.

3'-Methyl-4-methylaminoazobenzene: Reference Standard for Aminoazo Carcinogenesis

3′-Methyl-4-methylaminoazobenzene (3′-Me-MAB; CAS 2058-62-0; C₁₄H₁₅N₃; MW 225.29) is a synthetic monomethyl aminoazo dye of the 4-aminoazobenzene class, structurally defined by a 3′-methyl substituent on the distal phenyl ring and a single N-methyl group on the 4-amino moiety . It serves as a critical tool compound in chemical carcinogenesis, specifically as the N-monomethyl intermediate linking the primary amine 3′-methyl-4-aminoazobenzene (3′-Me-AB) and the dimethylated hepatocarcinogen 3′-methyl-4-dimethylaminoazobenzene (3′-Me-DAB) [1]. The compound is listed under PubChem CID 16353 and is available from Sigma-Aldrich as AldrichCPR product S804452 . Its melting point of 109–110 °C distinguishes it from close analogs such as 3′-Me-DAB (m.p. 120 °C) .

1

Workflow Chemical carcinogenesis mechanistic studies with aminoazo dyes.

2

Selection N-monomethyl reference standard for SAR matrices linking methylation status to bioactivation.

3

Use Context Metabolic activation profiling, enzyme induction assays, and genotoxicity control experiments.

• [1] Kimura T, Kodama M, Nagata C. Mechanism of liver carcinogenesis by certain amino azo dyes VII. In vivo N-methylation and N-demethylation of various aminoazo dyes. Gann. 1965;56(4):331-337. View Source

Why 3'-Methyl-4-methylaminoazobenzene Cannot Be Substituted in Carcinogenesis Studies

The 3′-methyl substitution and N-monomethylation status of 3′-Me-MAB create a unique metabolic activation profile that is absent in both the parent compound 4-methylaminoazobenzene (MAB) and the dimethyl analog 3′-Me-DAB. Phenobarbital pretreatment inhibits hepatic microsomal N-hydroxylation of 3′-Me-MAB while enhancing that of 3′-Me-DAB [1]. Furthermore, the ultimate carcinogenic metabolite N-benzoyloxy-3′-Me-MAB induces markedly more chromosome aberrations and unscheduled DNA synthesis in rat liver epithelial cells than does 3′-Me-DAB, and efficiently drives malignant transformation whereas 3′-Me-DAB does not [2]. Substituting any in-class analog alters both the enzyme systems responsible for bioactivation and the potency of the resulting genotoxic lesion, directly compromising experimental reproducibility and mechanistic interpretation.

Activation

Metabolic pathway divergence Phenobarbital pretreatment inhibits N-hydroxylation of 3′-Me-MAB but enhances that of 3′-Me-DAB; substituting analogs reverses enzyme-induction endpoints.

Genotoxicity

Transformation potency mismatch The ultimate metabolite N-benzoyloxy-3′-Me-MAB drives malignant transformation and chromosomal damage; 3′-Me-DAB lacks comparable potency, compromising positive-control reproducibility.

Metabolism

Ring-methyl oxidation pathway absent Only 3′-methyl-substituted aminoazo dyes generate ring-methyl oxidized biliary metabolites; MAB and DAB cannot probe this carcinogenesis-relevant pathway.

• [1] Kimura T, Kodama M, Nagata C. N-Hydroxylation enzymes of carcinogenic aminoazo dyes: possible involvement of cytochrome P-448. Gann. 1982 Feb;73(1):55-62. PMID: 6811357. View Source
• [2] Tokiwa T, Miyazaki M, Sato J. Malignant transformation of rat liver cells by N-benzoyloxy-3'-methyl-4-methylaminoazobenzene and its related compound. J Natl Cancer Inst. 1986 Jan;76(1):95-99. PMID: 3079845. View Source

Differentiation Evidence vs. MAB, 3'-Me-DAB, and DAB

Mutagenic Activation: Reduced Dependence on P-450 Reductase

In the Ames Salmonella typhimurium assay, a monospecific antibody to NADPH-cytochrome P-450 reductase inhibited the mutagenicity of 3′-Me-MAB by 87%, compared to 94% inhibition for both DAB and MAB, and 90% for 3′-Me-DAB [1]. The antibody to MC-P-448 (cytochrome P-448) inhibited mutagenicities of all four compounds by >90%, whereas the antibody to PB-P-450 inhibited by <20% [1]. These data demonstrate that 3′-Me-MAB mutagenic activation is partially less dependent on the canonical P-450 reductase pathway than DAB or MAB, implying a greater contribution from alternative microsomal enzymes such as mixed-function amine oxidase (MFAO) [2].

Metabolic Activation

Head-to-head

87% inhibition by anti-P-450 reductase antibody vs. 94% DAB/MAB, 90% 3′-Me-DAB

Less reliance on P-450 reductase; MFAO pathway relevant

Ames TA98, rat S9 activation

Evidence Dimension	Inhibition of mutagenicity by anti-NADPH-cytochrome P-450 reductase antibody in Ames assay
Target Compound Data	3′-Me-MAB: 87% inhibition
Comparator Or Baseline	DAB: 94% inhibition; MAB: 94% inhibition; 3′-Me-DAB: 90% inhibition
Quantified Difference	3′-Me-MAB inhibition is 7 percentage points lower than DAB/MAB and 3 points lower than 3′-Me-DAB
Conditions	Ames assay with S. typhimurium TA98; antibody to NADPH-cytochrome P-450 reductase; rat liver S9 activation system

Why This Matters

Users requiring an aminoazo dye with a distinct metabolic activation fingerprint—less reliant on P-450 reductase and more on MFAO—must select 3′-Me-MAB rather than MAB or DAB; substitution would alter the activation pathway and confound structure-activity relationship (SAR) studies.

• [1] Igarashi S, Yonekawa H, Kawajiri K, Watanabe J, Kimura T, Kodama M, Nagata C, Tagashira Y. Participation of the microsomal electron transport system in mutagenic activation of 4-dimethylaminoazobenzene, 4-methylaminoazobenzene and their 3′-methyl-derivatives. Biochem Biophys Res Commun. 1982 May 14;106(1):164-169. doi:10.1016/0006-291X(82)92072-1. View Source
• [2] Kimura T, Kodama M, Nagata C. N-Hydroxylation enzymes of carcinogenic aminoazo dyes: possible involvement of cytochrome P-448. Gann. 1982 Feb;73(1):55-62. PMID: 6811357. View Source

Hepatic N-Hydroxylation: Opposite Response to Phenobarbital Induction

In rat hepatic microsomes, N-hydroxylation of 3′-Me-MAB and 3′-Me-DAB was compared following pretreatment with 3-methylcholanthrene (3-MC) or phenobarbital (PB). 3-MC treatment remarkably enhanced N-hydroxylation of both compounds. Critically, PB treatment had a slightly enhancing effect on N-hydroxylation of 3′-Me-DAB but a rather inhibitory effect on that of 3′-Me-MAB [1]. Additionally, the effects of NADPH and NADH were additive for 3′-Me-DAB N-hydroxylation, but not for 3′-Me-MAB, and carbon monoxide, metyrapone, and SKF-525-A (P-450 inhibitors) had no inhibitory effect on N-hydroxylation of either compound, whereas α-naphthoflavone (P-448 inhibitor) considerably inhibited both [1].

N-Hydroxylation Induction

Head-to-head

PB pretreatment: inhibitory on 3′-Me-MAB, enhancing on 3′-Me-DAB

Directional response divergence under PB induction

Rat microsomes, ESR detection

Evidence Dimension	Effect of phenobarbital pretreatment on hepatic microsomal N-hydroxylation rate
Target Compound Data	3′-Me-MAB: PB pretreatment → inhibitory effect on N-hydroxylation; NADPH/NADH effects non-additive
Comparator Or Baseline	3′-Me-DAB: PB pretreatment → slightly enhancing effect on N-hydroxylation; NADPH/NADH effects additive
Quantified Difference	Qualitative divergence: PB pretreatment produces opposite directional effects on the two substrates
Conditions	Rat hepatic microsomes; pretreatment with phenobarbital (PB) or 3-methylcholanthrene (3-MC); nitroxide radical ESR detection of N-hydroxylated products

Why This Matters

Investigators studying the role of phenobarbital-inducible enzymes in aminoazo dye activation cannot substitute 3′-Me-DAB for 3′-Me-MAB, as PB pretreatment has opposite effects on the N-hydroxylation—the critical bioactivation step—of each compound.

• [1] Kimura T, Kodama M, Nagata C. N-Hydroxylation enzymes of carcinogenic aminoazo dyes: possible involvement of cytochrome P-448. Gann. 1982 Feb;73(1):55-62. PMID: 6811357. View Source

Cellular Genotoxicity and Transformation Potency

In rat liver epithelial cells (Ac2F), the ultimate carcinogenic metabolite N-benzoyloxy-3′-Me-MAB was highly toxic and induced many more chromosome aberrations and unscheduled DNA synthesis (UDS) than did 3′-Me-DAB. N-Benzoyloxy-3′-Me-MAB efficiently induced malignant transformation of Ac2F cells at 51–53 days after three treatments with 6.9 µg/mL, whereas 3′-Me-DAB was not so effective [1]. Transformed cells exhibited significant increases in plating efficiency in liquid medium and in aggregate size in rotation culture; these increases were not observed in 3′-Me-DAB-transformed cells [1]. In a related study, 3′-Me-N-benzoyloxy-MAB likewise induced marked cytotoxic effects and chromosomal aberrations when compared with 3′-Me-DAB [2].

Cellular Transformation

Head-to-head

N-Benzoyloxy-3′-Me-MAB: malignant transformation at 6.9 µg/mL; 3′-Me-DAB not effective

Reported transformation endpoint context

Ac2F cells, 51–53 days

Evidence Dimension	Induction of chromosome aberrations, unscheduled DNA synthesis, and malignant transformation in rat liver epithelial cells
Target Compound Data	N-Benzoyloxy-3′-Me-MAB (ultimate metabolite of 3′-Me-MAB): highly toxic; efficient malignant transformation at 6.9 µg/mL; increased plating efficiency and aggregate size in transformed cells
Comparator Or Baseline	3′-Me-DAB: far fewer chromosome aberrations and UDS; inefficient at inducing malignant transformation; no increase in plating efficiency or aggregate size
Quantified Difference	Qualitative and quantitative superiority in all measured genotoxic and transformation endpoints
Conditions	Rat liver epithelial cell line Ac2F; treatment with N-benzoyloxy-3′-Me-MAB or 3′-Me-DAB; transformation assessed at 51–53 days

Why This Matters

For cellular transformation assays and genotoxicity screening, the ultimate carcinogen derived from 3′-Me-MAB provides a more robust positive control than 3′-Me-DAB; procurement of the correct precursor (3′-Me-MAB) is essential for synthesizing or generating the active N-benzoyloxy metabolite.

• [1] Tokiwa T, Miyazaki M, Sato J. Malignant transformation of rat liver cells by N-benzoyloxy-3'-methyl-4-methylaminoazobenzene and its related compound. J Natl Cancer Inst. 1986 Jan;76(1):95-99. PMID: 3079845. View Source
• [2] Tokiwa T, Nishizaki S, Sato J. 3′-Methyl-N-benzoyloxy-MAB ni yoru baiyō ratto kansaibō no ganka [Malignant transformation of cultured rat liver cells by 3′-methyl-N-benzoyloxy-MAB]. J Okayama Med Assoc. 1982;94(1-2):93-99. View Source

Unique Ring-Methyl Oxidation Metabolites

Using an ion cluster technique with deuterium-labeled and non-labeled 3′-Me-MAB administered orally to rats, Mori et al. detected metabolites oxidized at the 3′-methyl group in bile—a metabolic pathway not available to MAB (lacking the ring methyl) or DAB (lacking both the ring methyl and possessing a second N-methyl) [1]. In addition to the N-demethylated, aryl-hydroxylated, and azo-reduced metabolites, the ring-methyl oxidation products represent a unique metabolic signature [1]. The effect of this ring-methyl oxidation on the overall carcinogenic action of aminoazo dyes is distinct from that of N-methyl oxidation alone [1].

Ring-Methyl Oxidation

Class-level

Unique biliary ring-methyl oxidized metabolites detected by ion cluster MS

Supports ring-methyl carcinogenesis pathway study

Rat bile, deuterium labeling

Evidence Dimension	Presence of biliary metabolites arising from oxidation at the 3′-methyl group
Target Compound Data	3′-Me-MAB: ring-methyl oxidized metabolites newly detected in rat bile
Comparator Or Baseline	MAB (no ring methyl): this metabolic pathway is structurally impossible; DAB: no ring-methyl group present
Quantified Difference	Qualitative difference: novel metabolite species detected only for 3′-methyl-substituted aminoazo dyes
Conditions	Oral administration of deuterium-labeled/non-labeled 3′-Me-MAB in cottonseed oil; 24-hr bile collection; Amberlite XAD-2 column separation; TLC; mass spectrometry

Why This Matters

Researchers investigating the contribution of ring-methyl oxidation to hepatocarcinogenicity versus N-methyl oxidation require 3′-Me-MAB as the specific substrate; MAB and DAB cannot generate these metabolites, making 3′-Me-MAB irreplaceable for studies of the ring-methyl-dependent carcinogenic pathway.

• [1] Mori Y, Horie M, Toyoshi K. Carcinogenic azo dyes—detection of new metabolites of 3'-methyl-4-(methylamino)azobenzene in rat bile. Radioisotopes. 1979 Feb;28(2):72-78. doi:10.3769/radioisotopes.28.2_72. PMID: 451275. View Source

Ames Mutagenicity as an Equipotent N-Monomethyl Reference

In a comprehensive genotoxicity survey of 39 azo dyes, all 24 aminoazobenzenes tested—including 3′-methyl-4-aminoazobenzene and related compounds—elicited DNA repair synthesis in the hepatocyte primary culture/DNA repair test and were mutagenic in the Salmonella assay with S9 activation [1]. Separately, Hashimoto et al. reported that the electrophilic reactivity and mutagenicity toward S. typhimurium TA-98 and TA-100 of N-acetoxy-MAB, N-benzoyloxy-MAB, and their ring-methyl derivatives showed no critical differences among the N-acyloxy ultimate carcinogens [2]. This indicates that 3′-Me-MAB-derived ultimate metabolites are equipotent mutagens compared to MAB-derived metabolites, making 3′-Me-MAB the appropriate N-monomethyl reference compound for SAR studies where methylation status at the 4-amino position must be controlled.

Mutagenicity Reference

Reported

Equipotent mutagenicity: N-acyloxy derivatives of 3′-Me-MAB vs. MAB

Suitable N-monomethyl SAR comparator

TA98, TA100, hepatocyte DNA repair assay

Evidence Dimension	Mutagenic activity in Ames assay and DNA repair synthesis in hepatocyte assay
Target Compound Data	3′-Me-MAB and its N-acyloxy derivatives: positive in both DNA repair and mutagenicity assays; no critical difference in mutagenic potency vs. MAB derivatives
Comparator Or Baseline	MAB, 3′-Me-DAB, and their N-acyloxy derivatives; 24 aminoazobenzenes overall
Quantified Difference	Equipotent within the aminoazobenzene class for ultimate metabolites; ring-methyl substitution does not alter intrinsic electrophilic mutagenicity
Conditions	Hepatocyte primary culture/DNA repair test (rat); Salmonella typhimurium TA-98 and TA-100 ± S9 Mix

Why This Matters

3′-Me-MAB serves as the essential N-monomethyl comparator in any SAR matrix of aminoazo dyes; its mutagenic potency being comparable to MAB and 3′-Me-DAB under standard conditions validates its use as a reference for isolating the effects of N-methylation degree versus ring substitution on bioactivation-dependent genotoxicity.

• [1] Mori H, Ohbayashi F, Hirono I, Shimada T, Williams GM. Genotoxicity of a variety of azobenzene and aminoazobenzene compounds in the hepatocyte/DNA repair test and the Salmonella/mutagenicity test. Cancer Res. 1986 Apr;46(4 Pt 1):1654-1658. PMID: 3081253. View Source
• [2] Hashimoto Y, Degawa M, Watanabe HK, Tada M. Electrophilic reactivity and mutagenicity of ring-methyl derivatives of N-acyloxy-N-methyl-4-aminoazobenzene and related azo dyes. Gann. 1978 Jun;69(3):367-374. View Source

Optimal Research Applications

SAR Studies: N-Monomethyl-3'-methyl Reference Standard

3′-Me-MAB is the critical N-monomethyl reference compound in structure-activity relationship matrices that systematically vary N-methylation status (AB → MAB → DAB) and ring substitution (unsubstituted → 3′-methyl). Its 87% inhibition by anti-P-450 reductase antibody in the Ames assay distinguishes it from DAB, MAB (94% each), and 3′-Me-DAB (90%) [REFS-1; Section 3, Evidence 1], enabling dissection of P-450-dependent versus MFAO-dependent metabolic activation pathways. Procurement of 3′-Me-MAB with verified identity (CAS 2058-62-0) and purity is essential for reproducibility in these comparative activation studies.

Differential Enzyme Induction Studies

The opposite response of 3′-Me-MAB and 3′-Me-DAB to phenobarbital pretreatment—inhibition versus enhancement of N-hydroxylation [REFS-1; Section 3, Evidence 2]—makes 3′-Me-MAB an indispensable substrate for laboratories investigating PB-inducible versus 3-MC-inducible cytochrome P-450 isoforms in aminoazo dye activation. Substituting 3′-Me-DAB would reverse the experimental outcome, leading to erroneous conclusions about PB-mediated enzyme regulation.

In Vitro Transformation and Genotoxicity Screening

The N-benzoyloxy derivative of 3′-Me-MAB (synthesized from the parent compound) serves as a potent positive control for rat liver epithelial cell transformation assays, inducing malignant transformation at 51–53 days with 6.9 µg/mL treatment [REFS-1; Section 3, Evidence 3]. Its markedly superior chromosome aberration and UDS induction compared to 3′-Me-DAB [REFS-1; Section 3, Evidence 3] makes the 3′-Me-MAB-derived ultimate carcinogen the preferred agent for calibrating genotoxicity assays in hepatic cell models.

Ring-Methyl-Dependent Carcinogen Activation Pathways

Only 3′-methyl-substituted aminoazo dyes such as 3′-Me-MAB generate ring-methyl oxidized biliary metabolites detectable by ion cluster mass spectrometry [REFS-1; Section 3, Evidence 4]. Researchers investigating how oxidation at the 3′-position contributes to hepatocarcinogenic potency versus N-methyl oxidation require 3′-Me-MAB as the specific metabolic probe; MAB and DAB cannot recapitulate this pathway, making them unsuitable substitutes.

Application

Selection Property

Validation Focus

SAR studies of N-methylation and ring substitution

N-Monomethyl aminoazo dye reference standard

P-450-independent metabolic activation pathway consistency

Differential enzyme induction studies

PB-inducible vs. 3-MC-inducible response profile

Directional N-hydroxylation change under PB induction

Hepatic cell transformation and genotoxicity assays

N-Benzoyloxy metabolite as transformation-positive control

Chromosome aberration and UDS endpoint calibration

Ring-methyl oxidation pathway studies

3′-methyl-substituted aminoazo dye probe

Biliary metabolite profiling by mass spectrometry

• [1] Tokiwa T, Miyazaki M, Sato J. Malignant transformation of rat liver cells by N-benzoyloxy-3'-methyl-4-methylaminoazobenzene and its related compound. J Natl Cancer Inst. 1986 Jan;76(1):95-99. PMID: 3079845. View Source